Cas no 1806770-51-3 (3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid)

3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid is a versatile pyridine derivative with a trifluoromethoxy substituent, enhancing its reactivity and utility in synthetic chemistry. The chloromethyl group provides a reactive site for further functionalization, while the carboxylic acid moiety allows for diverse derivatization or coordination chemistry applications. The trifluoromethoxy group contributes to increased lipophilicity and metabolic stability, making this compound valuable in pharmaceutical and agrochemical research. Its structural features also suggest potential use as an intermediate in the synthesis of bioactive molecules or advanced materials. The compound's well-defined reactivity profile and stability under standard conditions make it a practical choice for precision organic synthesis.
3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid structure
1806770-51-3 structure
Product Name:3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid
CAS No:1806770-51-3
MF:C9H7ClF3NO4
MW:285.604392290115
CID:4840263
Update Time:2025-10-21

3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid
    • Inchi: 1S/C9H7ClF3NO4/c1-17-7-5(3-10)4(8(15)16)2-6(14-7)18-9(11,12)13/h2H,3H2,1H3,(H,15,16)
    • InChI Key: QAFJTQUVDHQNKJ-UHFFFAOYSA-N
    • SMILES: ClCC1C(=NC(=CC=1C(=O)O)OC(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 302
  • XLogP3: 2.6
  • Topological Polar Surface Area: 68.6

3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029085776-1g
3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid
1806770-51-3 97%
1g
$1,534.70 2022-03-31

Additional information on 3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid

3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806770-51-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a chloromethyl group at position 3, a methoxy group at position 2, and a trifluoromethoxy group at position 6. The carboxylic acid functional group at position 4 further enhances its versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound as a building block for the synthesis of bioactive molecules. Its structure allows for easy modification through various chemical transformations, making it an ideal candidate for drug discovery programs. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents. The presence of electron-withdrawing groups such as the trifluoromethoxy and chloromethyl groups significantly influences the electronic properties of the molecule, enabling it to interact with biological targets in a highly specific manner.

In terms of synthesis, 3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid can be prepared through a multi-step process involving advanced organic chemistry techniques. The synthesis typically begins with the preparation of the pyridine ring followed by successive substitutions to introduce the desired functional groups. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly, reducing production costs and minimizing waste generation.

The compound's properties also make it suitable for applications in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively studied. For example, researchers have demonstrated that derivatives of this compound exhibit potent activity against various agricultural pests without causing significant harm to non-target species. This dual functionality underscores its importance in sustainable agriculture practices.

Moreover, 3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid has shown promise in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties allow it to serve as a stabilizing agent in polymer formulations, enhancing their thermal and mechanical stability. Recent studies have explored its use in creating high-performance materials for aerospace and electronics industries.

From a toxicological perspective, understanding the safety profile of this compound is crucial for its widespread application. Recent research has focused on evaluating its acute and chronic toxicity profiles using both in vitro and in vivo models. These studies have revealed that while the compound exhibits low toxicity at therapeutic doses, further investigations are required to fully understand its long-term effects on human health and the environment.

In conclusion, 3-(Chloromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1806770-51-3) is a versatile compound with immense potential across multiple industries. Its unique structure, combined with recent advancements in synthetic methods and application research, positions it as a key player in modern chemistry and materials science.

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